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Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

The Y13g antibody, also known as Y13-259, is a well-established rat monoclonal antibody that

serves as a critical tool for investigating the intricate world of protein-protein interactions,

particularly those involving the Ras superfamily of small GTPases. These proteins are central

to a multitude of cellular signaling pathways, and their dysregulation is a hallmark of many

human diseases, including cancer. This document provides detailed application notes and

experimental protocols for utilizing Y13g to study these vital interactions.

Introduction to Y13g (Y13-259)
Y13g is a pan-Ras antibody, recognizing H-Ras, K-Ras, and N-Ras isoforms.[1][2][3] Its

epitope lies within a conserved region of the Ras protein (amino acids 70-89) that is not directly

involved in guanine nucleotide (GTP/GDP) binding.[1] This characteristic is particularly

advantageous as it allows the antibody to bind to Ras irrespective of its activation state,

enabling the study of interactions with both active (GTP-bound) and inactive (GDP-bound)

forms. However, its primary utility lies in its ability to immunoprecipitate Ras and its interacting

partners, providing a snapshot of the Ras interactome within a cellular context.

Key Applications
Co-Immunoprecipitation (Co-IP): Y13g is extensively used to isolate Ras-effector protein

complexes from cell lysates. By pulling down Ras, researchers can identify and characterize
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the proteins that associate with it under specific cellular conditions.

Pull-Down Assays: In vitro pull-down assays can be performed using purified recombinant

Ras and potential interacting partners, with Y13g facilitating the capture of these complexes.

Western Blotting: Y13g is a reliable primary antibody for detecting Ras proteins in western

blot analyses, allowing for the verification of Ras expression levels in experimental samples.

[4][5]

Immunofluorescence: The antibody can be used to visualize the subcellular localization of

Ras proteins, providing insights into their spatial regulation and interaction with localized

partners.

Functional Inhibition: In some experimental setups, Y13g has been shown to neutralize the

biological activity of Ras, likely by sterically hindering its interaction with downstream

effectors.[6] This can be a valuable tool for probing the functional consequences of Ras-

mediated signaling.

Quantitative Data Summary
The following table summarizes quantitative data from studies that have utilized Y13g or its

derivatives to assess protein-protein interactions.
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Parameter Value Method
Protein
Interaction

Reference

Enrichment

Factor
270-fold

Immunoprecipitat

ion-Mass

Spectrometry

(IP-MS)

HRAS from

HCT116 lysate
[4]

Binding Affinity

(Kd)
Low nM

Surface Plasmon

Resonance

(SPR)

iDab#6 (Y13-259

derivative) to

GTP-bound Ras

Not explicitly

found in search

results

Immunoprecipitat

ion Efficiency

N-Ras > H-Ras /

K-Ras

Co-

Immunoprecipitat

ion / Western

Blot

Ras isoforms

from tumor

extracts

[7]

Signaling Pathway: Ras-Raf-MEK-ERK (MAPK)
Pathway
The Ras-Raf-MEK-ERK pathway is a canonical signaling cascade that regulates cell

proliferation, differentiation, and survival. Y13g can be instrumental in studying the initial critical

interaction between activated Ras and its effector, Raf kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Monoclonal antibody Y13-259 recognizes an epitope of the p21 ras molecule not directly
involved in the GTP-binding activity of the protein - PMC [pmc.ncbi.nlm.nih.gov]

2. citeab.com [citeab.com]

3. Anti-v-H-Ras (Ab-1) Rat mAb (Y13-259) | OP01 [merckmillipore.com]

4. H-Ras Monoclonal Antibody (Y13-259) (33-7200) [thermofisher.com]

5. researchgate.net [researchgate.net]

6. Intracellular expression of the monoclonal anti-ras antibody Y13-259 blocks the
transforming activity of ras oncogenes - PubMed [pubmed.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Y13g: A Powerful Tool for Elucidating Protein-Protein
Interactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612412#y13g-as-a-tool-for-studying-protein-
protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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